5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one

• IUPAC Name: 5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one
• InChI: InChI=1S/C7H8BrFN2O/c1-7(2,9)5-4(8)6(12)11-3-10-5/h3H,1-2H3,(H,10,11,12)
• InChI Key: KPCCJNFMHKGTJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C(=O)N=CN1)Br)F
• Molecular Formula: C7H8BrFN2O
• Molecular Weight: 235.05 g/mol

Description

Compound “5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one” is a chemical entity listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one” involves specific synthetic routes and reaction conditions. Detailed information on these methods can be found in specialized chemical literature and patents. Generally, the synthesis involves multiple steps, including the use of specific reagents and catalysts under controlled conditions to achieve the desired product.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized processes to ensure high yield and purity. These methods often involve continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industry standards.

Chemical Reactions Analysis

Types of Reactions: Compound “5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: The reactions involving compound “this compound” typically use common reagents such as acids, bases, oxidizing agents, and reducing agents. The reaction conditions, including temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the specific reaction conditions and reagents used. These products are often characterized using advanced analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

Compound “5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in various medical conditions.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

Comparison with Other Similar Compounds: Compound “5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one” can be compared with other similar compounds based on its structure, properties, and applications. This comparison helps highlight its uniqueness and potential advantages over other compounds.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

These similar compounds share certain structural features or applications with compound “5-bromo-6-(2-fluoropropan-2-yl)-1H-pyrimidin-4-one,” but each has its unique characteristics and uses.